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Compound of Interest

Compound Name: Abiraterone Acetate-d4

Cat. No.: B8069719 Get Quote

An In-depth Review of Suppliers, Availability, and Core Applications

This technical guide provides a comprehensive overview of Abiraterone Acetate-d4, a

deuterated analog of the anticancer agent Abiraterone Acetate. It is intended for researchers,

scientists, and professionals involved in drug development who require a reliable internal

standard for the quantitative analysis of Abiraterone. This document details available suppliers,

technical specifications, and a representative experimental protocol for its use in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) applications.

Supplier and Availability Overview
Abiraterone Acetate-d4 is available from a range of specialized chemical suppliers. The

following table summarizes key quantitative data from several prominent vendors to facilitate

comparison and procurement.
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Supplier CAS Number
Molecular
Formula

Purity/Isotopic
Enrichment

Available Pack
Sizes

Clearsynth
154229-18-2

(Unlabeled)
Not Specified High Quality Not Specified

Cayman

Chemical
2122245-63-8 C₂₆H₂₉D₄NO₂

≥99% deuterated

forms (d₁-d₄)
5 mg

Acanthus

Research
154229-18-2 C₂₆H₂₉D₄NO₂ Not Specified 10 mg

MedChemExpres

s
2122245-63-8 Not Specified Not Specified Inquire for quote

Simson Pharma 2122245-63-8 Not Specified High Quality Not Specified

LGC Standards
154229-20-6

(related impurity)
Not Specified Not Specified 1 mg, 10 mg

Santa Cruz

Biotechnology

154229-18-2

(unlabeled)
C₂₆H₂₉D₄NO₂ Not Specified Not Specified

Veeprho 2122245-63-8 C₂₆H₂₉D₄NO₂ Not Specified Inquire for quote

Sussex

Research
N/A C₂₄H₂₇D₄NO

>95% (HPLC),

>95% Isotopic

Enrichment

1 mg, 5 mg, 10

mg

Note: Purity, pack sizes, and availability are subject to change. It is recommended to consult

the supplier's website for the most current information. Many suppliers provide a Certificate of

Analysis upon request, detailing the specific purity of a given batch.

Mechanism of Action of Abiraterone and the Role of
CYP17A1
Abiraterone Acetate is a prodrug that is rapidly converted in vivo to its active form, Abiraterone.

Abiraterone is a potent and irreversible inhibitor of the enzyme Cytochrome P450 17A1

(CYP17A1).[1] This enzyme is critical in the androgen biosynthesis pathway, catalyzing both

17α-hydroxylase and 17,20-lyase activities.[2] By inhibiting CYP17A1, Abiraterone effectively
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blocks the production of androgens, such as testosterone and dihydrotestosterone (DHT),

which are crucial for the growth of prostate cancer cells. The signaling pathway below

illustrates the central role of CYP17A1 in steroidogenesis and the point of inhibition by

Abiraterone.
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Caption: Androgen biosynthesis pathway highlighting CYP17A1 inhibition by Abiraterone.
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Experimental Protocol: Quantification of
Abiraterone in Human Plasma using LC-MS/MS
The following protocol provides a detailed methodology for the quantification of Abiraterone in

human plasma samples using Abiraterone Acetate-d4 as an internal standard. This method is

adapted from established bioanalytical procedures.[3][4]

3.1. Materials and Reagents

Abiraterone analytical standard

Abiraterone Acetate-d4 (internal standard)

Human plasma (EDTA as anticoagulant)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Polypropylene tubes and vials[4]

3.2. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Abiraterone and Abiraterone
Acetate-d4 in methanol to prepare individual stock solutions of 1 mg/mL.

Working Standard Solutions: Serially dilute the Abiraterone stock solution with a 50:50

mixture of methanol and water to prepare a series of working standard solutions for the

calibration curve.

Internal Standard Working Solution: Dilute the Abiraterone Acetate-d4 stock solution with

acetonitrile to achieve a final concentration of 100 ng/mL.

3.3. Sample Preparation (Protein Precipitation)
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Pipette 100 µL of human plasma (calibration standards, quality controls, or unknown

samples) into a 1.5 mL polypropylene microcentrifuge tube.

Add 200 µL of the internal standard working solution (in acetonitrile) to each tube.

Vortex mix for 30 seconds to precipitate plasma proteins.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean polypropylene autosampler vial for LC-MS/MS analysis.

3.4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution: A suitable gradient to separate Abiraterone from endogenous plasma

components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Ionization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Abiraterone: m/z 350 → 156

Abiraterone-d4: m/z 354 → 160[3]
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3.5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Abiraterone to Abiraterone
Acetate-d4 against the nominal concentration of the calibration standards.

Perform a linear regression analysis of the calibration curve.

Determine the concentration of Abiraterone in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Experimental Workflow Visualization
The following diagram illustrates the typical workflow for the quantification of an analyte in a

biological matrix using an internal standard with LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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